5-cyclopropyl-1-(4-ethoxyphenyl)-1H-1,2,3-triazole-4-carboxylic acid
Overview
Description
5-cyclopropyl-1-(4-ethoxyphenyl)-1H-1,2,3-triazole-4-carboxylic acid, also known as CCT251545, is a small molecule inhibitor that has been used in scientific research for its potential as a cancer treatment.
Mechanism of Action
5-cyclopropyl-1-(4-ethoxyphenyl)-1H-1,2,3-triazole-4-carboxylic acid works by inhibiting the enzyme MTH1, which is involved in the regulation of oxidative stress in cells. By inhibiting MTH1, this compound causes an accumulation of oxidized nucleotides in cancer cells, leading to DNA damage and apoptosis.
Biochemical and Physiological Effects:
Studies have shown that this compound has a selective cytotoxic effect on cancer cells, with minimal toxicity to normal cells. Additionally, this compound has been found to enhance the effectiveness of other cancer treatments, such as chemotherapy and radiation therapy.
Advantages and Limitations for Lab Experiments
One advantage of using 5-cyclopropyl-1-(4-ethoxyphenyl)-1H-1,2,3-triazole-4-carboxylic acid in lab experiments is its selectivity for cancer cells, which allows for more targeted research. However, one limitation is that the mechanism of action of this compound is not fully understood, which may limit its use in certain experiments.
Future Directions
Future research on 5-cyclopropyl-1-(4-ethoxyphenyl)-1H-1,2,3-triazole-4-carboxylic acid could focus on its potential use in combination with other cancer treatments, as well as its effectiveness in different types of cancer. Additionally, further studies could be conducted to better understand the mechanism of action of this compound and its potential for use in personalized cancer treatment.
Synthesis Methods
The synthesis of 5-cyclopropyl-1-(4-ethoxyphenyl)-1H-1,2,3-triazole-4-carboxylic acid involves the reaction of 4-ethoxyphenylhydrazine with cyclopropyl isocyanate to form the intermediate this compound ethyl ester. This intermediate is then hydrolyzed to produce this compound.
Scientific Research Applications
5-cyclopropyl-1-(4-ethoxyphenyl)-1H-1,2,3-triazole-4-carboxylic acid has been studied for its potential as a cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and leukemia. Additionally, this compound has been found to induce apoptosis, or programmed cell death, in cancer cells.
properties
IUPAC Name |
5-cyclopropyl-1-(4-ethoxyphenyl)triazole-4-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3O3/c1-2-20-11-7-5-10(6-8-11)17-13(9-3-4-9)12(14(18)19)15-16-17/h5-9H,2-4H2,1H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SCPNPQRUGRFTAY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2C(=C(N=N2)C(=O)O)C3CC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[2-oxo-2-(1-piperidinyl)ethyl]-4-(3-phenoxybenzyl)-2-piperazinone](/img/structure/B5230292.png)
![2-[3-(4-morpholinylcarbonyl)phenyl]-1H-isoindole-1,3(2H)-dione](/img/structure/B5230300.png)
![N-({[4-(acetylamino)phenyl]amino}carbonothioyl)-2-iodobenzamide](/img/structure/B5230306.png)
![1-{[2-(ethylsulfonyl)-1-(2-methoxyethyl)-1H-imidazol-5-yl]methyl}-4-(2-pyrimidinyl)-1,4-diazepane](/img/structure/B5230341.png)
![dimethyl 2-{[2-(4-chloro-2-methylphenoxy)propanoyl]amino}terephthalate](/img/structure/B5230348.png)
![methyl 4-{5-[(1,3-dimethyl-2,4,6-trioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoate](/img/structure/B5230383.png)
![ethyl 1-{[2-(dimethylamino)-1,3-thiazol-5-yl]methyl}-4-(2-phenoxyethyl)-4-piperidinecarboxylate](/img/structure/B5230392.png)
![N-[(benzylamino)carbonothioyl]aspartic acid](/img/structure/B5230397.png)
![methyl 3-{2-[(3-chloro-2-methylphenyl)amino]-2-oxoethyl}-1-(2-furylmethyl)-7-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidine-5-carboxylate](/img/structure/B5230398.png)
![4-bromo-N-{4-[(cyclohexylamino)sulfonyl]phenyl}benzenesulfonamide](/img/structure/B5230400.png)